Cas no 850567-29-2 (3-Allylaminocarbonylphenylboronic acid)

3-Allylaminocarbonylphenylboronic acid Properties

Names and Identifiers

• (3-(Allylcarbamoyl)phenyl)boronic acid
• (3-Allylaminocarbonyl)Phenylboronic Acid
• 3-Allylcarbamoylbenzeneboronic acid
• [3-(prop-2-enylcarbamoyl)phenyl]boronic acid
• 3-Allylaminocarbonylphenylboronic acid
• Boronic acid,B-[3-[(2-propen-1-ylamino)carbonyl]phenyl]-
• N-ALLYL 3-BORONOBENZAMIDE
• B-[3-[(2-Propen-1-ylamino)carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [3-[(2-propenylamino)carbonyl]phenyl]- (9CI)
• (3-(Allylcarbamoyl)phenyl)boronicacid
• (3-allylaminocarbonyl)benzeneboronic acid, AldrichCPR
• 3-(Allylaminocarbonyl)benzeneboronic acid
• CS-0174297
• [3-(prop-2-enylcarbamoyl)phenyl]boronic Acid
• DTXSID90393130
• 850567-29-2
• (3-Allylaminocarbonyl)phenylboronic acid
• 3-(allylcarbamoyl)phenylboronic acid
• BP-10193
• 3-[(prop-2-en-1-yl)carbamoyl]phenylboronic acid
• MFCD04115702
• AKOS015839111
• AB20437
• H11840
• {3-[(prop-2-en-1-yl)carbamoyl]phenyl}boronic acid
• (3-ALLYLAMINOCARBONYL)BENZENEBORONIC ACID
• BS-22336
• +Expand

• MDL： MFCD31803207
• InChIKey： BGDGMVTUXWBLLR-UHFFFAOYSA-N
• Inchi： 1S/C10H12BNO3/c1-2-6-12-10(13)8-4-3-5-9(7-8)11(14)15/h2-5,7,14-15H,1,6H2,(H,12,13)
• SMILES： O=C(C1C=C(B(O)O)C=CC=1)NCC=C

Computed Properties

• Exact Mass: 205.091023g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 205.091023g/mol
• Monoisotopic Mass: 205.091023g/mol
• Topological Polar Surface Area: 69.6Ų
• Heavy Atom Count: 15
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.32690
• PSA: 69.56000
• Refractive Index: 1.553
• Melting Point: 92-96
• Density: 1.18

3-Allylaminocarbonylphenylboronic acid Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

3-Allylaminocarbonylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%